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Compound of Interest

Compound Name: Tetramethyllead

Cat. No.: B1204573 Get Quote

This guide provides a comprehensive overview of a hypothetical inter-laboratory comparison

for the measurement of tetramethyllead. The data and protocols presented are designed to be

representative of a typical proficiency testing scheme, offering valuable insights for

researchers, scientists, and professionals in drug development involved in trace analysis. The

objective of such a comparison is to assess the proficiency of participating laboratories in

accurately quantifying tetramethyllead, a crucial aspect of quality control and regulatory

compliance.

Data Presentation
The following table summarizes the hypothetical results from an inter-laboratory comparison

study on the determination of tetramethyllead in a spiked gasoline sample. The assigned

value was determined from the consensus of the participants' results after the removal of

outliers.

Table 1: Results of Inter-Laboratory Comparison for Tetramethyllead in Gasoline
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Laboratory ID
Reported
Value (mg/kg)

Measurement
Uncertainty (±
mg/kg)

z-score Performance

Lab-01 0.88 0.09 -0.21 Satisfactory

Lab-02 0.95 0.10 0.54 Satisfactory

Lab-03 0.79 0.08 -1.18 Satisfactory

Lab-04 1.02 0.11 1.29 Satisfactory

Lab-05 0.65 0.07 -2.69 Unsatisfactory

Lab-06 0.91 0.09 0.11 Satisfactory

Lab-07 0.85 0.09 -0.53 Satisfactory

Lab-08 0.99 0.10 0.97 Satisfactory

Lab-09 0.93 0.10 0.32 Satisfactory

Lab-10 0.82 0.08 -0.85 Satisfactory

Assigned Value 0.90 mg/kg

Standard

Deviation for

Proficiency

Assessment (σ)

0.093 mg/kg

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Experimental Protocols
The following is a typical analytical protocol that could be employed for the determination of

tetramethyllead in gasoline, based on established methods.

Method: Gas Chromatography with Mass Spectrometry (GC-MS)

Sample Preparation:
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A known weight of the gasoline sample is diluted with a suitable solvent, such as hexane

or isooctane.

An internal standard (e.g., tetraethyllead-d20) is added to the diluted sample to correct for

matrix effects and variations in instrument response.

Instrumentation:

A gas chromatograph equipped with a capillary column (e.g., DB-5ms) is used for the

separation of tetramethyllead from other gasoline components.

The GC is coupled to a mass spectrometer for detection and quantification.

GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to

200 °C at a rate of 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for tetramethyllead
and the internal standard.

Quantification:

A calibration curve is generated using a series of standards containing known

concentrations of tetramethyllead and the internal standard.

The concentration of tetramethyllead in the sample is determined by comparing the peak

area ratio of the analyte to the internal standard against the calibration curve.
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The following diagrams illustrate the key workflows in the inter-laboratory comparison study.
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Caption: Workflow of the Inter-Laboratory Comparison Study.
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Caption: Analytical Workflow for Tetramethyllead in Gasoline.

To cite this document: BenchChem. [Inter-Laboratory Comparison of Tetramethyllead
Measurements: A Performance Evaluation Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1204573#inter-laboratory-comparison-
of-tetramethyllead-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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